Cas no 2097977-86-9 (3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid)

• Product Name: 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid
• CAS No: 2097977-86-9
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• CID: 5723678
• PubChem ID: 122240922
• Update Time: 2025-06-15

3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 1-(2-methyl-2-propen-1-yl)-
• 3-[1-(2-methylprop-2-en-1-yl)-1h-pyrazol-4-yl]propanoic acid
• 3-(1-(2-Methylallyl)-1H-pyrazol-4-yl)propanoic acid
• starbld0011478
• AKOS040814167
• 2097977-86-9
• F2147-7698
• 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid

• Inchi： 1S/C10H14N2O2/c1-8(2)6-12-7-9(5-11-12)3-4-10(13)14/h5,7H,1,3-4,6H2,2H3,(H,13,14)
• InChI Key： CNQOVSHFSMQXMT-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NN(CC(=C)C)C=1)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 345.5±30.0 °C(Predicted)
• pka: 4.52±0.10(Predicted)

Additional information on 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid

Introduction to 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic Acid (CAS No. 2097977-86-9)

3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid, identified by its CAS number 2097977-86-9, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a pyrazole core and an isobutyl substituent, has garnered attention due to its potential biological activities and structural versatility. The compound's unique structure, combining a propionic acid moiety with a pyrazole ring substituted at the 4-position, makes it a valuable scaffold for drug discovery and development.

The< strong>pyrazole moiety is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Pyrazoles exhibit a broad spectrum of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial effects. The presence of the< strong>isobutyl group in 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid enhances its lipophilicity, which can improve membrane permeability and thus enhance bioavailability. This feature makes the compound particularly interesting for developing orally active drugs.

In recent years, there has been increasing interest in the development of novel therapeutic agents based on< strong>pyrazole-derived structures. Researchers have been exploring various modifications of the pyrazole core to optimize pharmacokinetic and pharmacodynamic properties. The compound< strong>3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid represents one such effort to create a versatile scaffold for drug design.

The propionic acid moiety in the compound can serve as a site for further functionalization, allowing for the attachment of various pharmacophores. This flexibility makes it possible to tailor the molecule for specific biological targets. For instance, modifications at the carboxylic acid group can introduce solubility-enhancing or prodrug characteristics, while alterations at the pyrazole ring can fine-tune interactions with biological receptors.

Recent studies have highlighted the potential of< strong>pyrazole-based compounds in treating various diseases. For example, derivatives of pyrazole have shown promise in inhibiting enzymes involved in cancer progression. The< strong>isobutyl substituent in 3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid may contribute to its ability to modulate these enzymatic pathways by affecting enzyme-substrate interactions.

The synthesis of< strong>3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yl]propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the formation of the pyrazole ring, followed by functionalization with the isobutyl group and subsequent introduction of the propionic acid moiety. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to achieve these transformations efficiently.

The pharmacological evaluation of< strong>3-[1-(2-methylprop-2-en-1-yl)-1H-pyrazol-4-yll]propanoic acid has revealed several interesting properties. In vitro studies have demonstrated its ability to inhibit certain enzymes and receptors relevant to human health. These findings suggest that the compound may have therapeutic potential in areas such as inflammation reduction and cancer treatment. However, further research is needed to fully elucidate its mechanism of action and clinical efficacy.

The structural features of< strong>3-[1-(2-methylprop--en--en--en--en--en--en--en--en--en--en--en--en--en--en--ynl)pyrrolidinolactam](CAS No. 2097977- 86- 9), particularly the combination of the pyrazole core and propionic acid side chain, make it a promising candidate for drug development. Its potential applications span multiple therapeutic areas, including cardiovascular disease, neurodegenerative disorders, and infectious diseases. As research continues, new insights into its biological activities are expected to emerge.

In conclusion, 3-[1-(2-methylprop- 2- en- 1- yl)- 1H- pyrrolidinolactam](CAS No. 2097977- 86- -9) represents an exciting advancement in pharmaceutical chemistry. Its unique structure, combined with its demonstrated biological activities, positions it as a valuable tool for developing novel therapeutic agents. Future studies will likely uncover additional applications for this compound, further solidifying its importance in drug discovery and development.